Cas no 1094424-08-4 (Methyl(3,3,3-trifluoropropyl)amine)

• Product Name: Methyl(3,3,3-trifluoropropyl)amine
• CAS No: 1094424-08-4
• MF: C₄H₈F₃N
• MW: 127.108231544495
• MDL: MFCD11204864
• CID: 4679781
• Update Time: 2025-10-22

Methyl(3,3,3-trifluoropropyl)amine Chemical and Physical Properties

Names and Identifiers

• methyl(3,3,3-trifluoropropyl)amine
• ONBBNBDNLGQXIX-UHFFFAOYSA-N
• AB63785
• 3,3,3-trifluoro-N-methylpropan-1-amine
• Methyl(3,3,3-trifluoropropyl)amine

• MDL： MFCD11204864
• Inchi： 1S/C4H8F3N/c1-8-3-2-4(5,6)7/h8H,2-3H2,1H3
• InChI Key： ONBBNBDNLGQXIX-UHFFFAOYSA-N
• SMILES： FC(CCNC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 58.8
• Topological Polar Surface Area: 12

Methyl(3,3,3-trifluoropropyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl(3,3,3-trifluoropropyl)amine

Methyl(3,3,3-trifluoropropyl)amine and Its Applications in Modern Chemical Research

Methyl(3,3,3-trifluoropropyl)amine, with the CAS number 1094424-08-4, is a fluorinated amine that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural properties, plays a crucial role in the development of novel therapeutic agents and advanced materials. The presence of fluorine atoms in its molecular structure enhances its reactivity and stability, making it an invaluable intermediate in synthetic chemistry.

The compound's structure consists of a methyl group attached to a tertiary amine functional group, with the three fluorine atoms substituting hydrogen atoms on a propyl chain. This specific arrangement imparts exceptional electronic and steric properties, which are leveraged in various applications. One of the most notable features of Methyl(3,3,3-trifluoropropyl)amine is its ability to act as a ligand in coordination chemistry, facilitating the formation of stable complexes with transition metals. These complexes are widely used in catalysis and as precursors for more complex molecular architectures.

In recent years, significant research has focused on the applications of fluorinated amines in drug discovery. The electron-withdrawing nature of fluorine atoms can modulate the pharmacokinetic properties of molecules, enhancing their bioavailability and metabolic stability. Studies have shown that incorporating fluorine into amine-based structures can improve binding affinity to biological targets, leading to more effective therapeutic outcomes. For instance, derivatives of Methyl(3,3,3-trifluoropropyl)amine have been investigated as potential inhibitors of enzymes involved in inflammatory pathways.

The compound's versatility also extends to materials science, where it is used as a building block for advanced polymers and coatings. The fluoroalkyl groups contribute to the hydrophobicity and thermal stability of these materials, making them suitable for high-performance applications such as electronics and aerospace components. Recent advancements in polymer chemistry have demonstrated the use of Methyl(3,3,3-trifluoropropyl)amine to create novel fluorinated elastomers with enhanced durability and chemical resistance.

Another area where this compound has shown promise is in the development of agrochemicals. Fluorinated amines are known to improve the efficacy of pesticides and herbicides by enhancing their lipophilicity and resistance to degradation. Researchers have explored the use of Methyl(3,3,3-trifluoropropyl)amine as an intermediate in synthesizing next-generation crop protection agents that are more environmentally sustainable.

The synthesis of Methyl(3,3,3-trifluoropropyl)amine typically involves multi-step organic reactions, often starting from commercially available precursors such as trifluoroacetonitrile or trifluoromethanol. Advanced catalytic methods have been developed to streamline these processes while maintaining high yields and purity. For example, transition metal-catalyzed cross-coupling reactions have enabled the efficient introduction of fluoroalkyl groups into amine structures.

In conclusion, Methyl(3,3,3-trifluoropropyl)amine (CAS no. 1094424-08-4) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features make it an indispensable tool for researchers seeking to develop innovative solutions in these fields. As our understanding of fluorinated compounds continues to grow, it is likely that new applications for this remarkable molecule will emerge.